![molecular formula C13H15NO3S B2950976 2-(4-Allyloxy-phenyl)-thiazolidine-4-carboxylic acid CAS No. 1023920-36-6](/img/structure/B2950976.png)
2-(4-Allyloxy-phenyl)-thiazolidine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-Allyloxy-phenyl)-thiazolidine-4-carboxylic acid (2-AOTC) is an organic compound commonly used in scientific research. It is a thiol-containing derivative of thiazolidine-4-carboxylic acid (TTCA). 2-AOTC has been used in a variety of research applications, including the synthesis of peptides, the study of enzyme mechanisms, and the development of anticancer drugs.
Scientific Research Applications
2-(4-Allyloxy-phenyl)-thiazolidine-4-carboxylic acid has been used in a variety of scientific research applications. It has been used as a coupling agent for the synthesis of peptides, as a substrate for the study of enzyme mechanisms, and as a starting material for the synthesis of anticancer drugs. It has also been used as a reactant in the synthesis of polymers and other organic compounds.
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various biological targets, such as enzymes and receptors, to exert their effects .
Mode of Action
It’s known that the compound can form a mechanical strain-adaptive solid electrolyte interphase (sei) composed of lif and polymeric species . This suggests that the compound may interact with its targets in a way that allows for adaptation to mechanical strain.
Biochemical Pathways
It’s known that the compound can form a thermally stable cathode–electrolyte interface containing s–o and s–f species . This suggests that the compound may affect pathways related to thermal stability and electrolyte interface formation.
Pharmacokinetics
The compound’s ability to form a mechanical strain-adaptive solid electrolyte interphase (sei) suggests that it may have unique distribution and metabolism properties .
Result of Action
The compound’s ability to form a mechanical strain-adaptive solid electrolyte interphase (sei) and a thermally stable cathode–electrolyte interface suggests that it may have significant effects on cellular structures and functions .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-(4-Allyloxy-phenyl)-thiazolidine-4-carboxylic acid. For example, the compound’s ability to form a thermally stable cathode–electrolyte interface suggests that it may be particularly effective in high-temperature environments .
Advantages and Limitations for Lab Experiments
2-(4-Allyloxy-phenyl)-thiazolidine-4-carboxylic acid has several advantages for lab experiments. It is relatively inexpensive and easy to synthesize, and it can be used in a variety of reactions. However, it is also limited in its applications. It is not very stable and can be easily degraded, and it can react with other compounds in the reaction mixture, leading to unwanted side reactions.
Future Directions
There are several potential future directions for the use of 2-(4-Allyloxy-phenyl)-thiazolidine-4-carboxylic acid. It could be used as a starting material for the synthesis of novel peptides and proteins with therapeutic applications. It could also be used to study the mechanisms of enzyme catalysis, as well as the development of new anticancer drugs. Additionally, it could be used as a reactant in the synthesis of polymers and other organic compounds. Finally, it could be used to study the biochemical and physiological effects of thiol-containing compounds.
Synthesis Methods
2-(4-Allyloxy-phenyl)-thiazolidine-4-carboxylic acid is synthesized via a two-step reaction. The first step involves the reaction of 4-allyloxybenzaldehyde with thiourea to form the thioamide intermediate. This intermediate is then reacted with acetic anhydride to form this compound. This reaction can be conducted in either aqueous or organic solvent and can be catalyzed by an acid or base.
properties
IUPAC Name |
2-(4-prop-2-enoxyphenyl)-1,3-thiazolidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO3S/c1-2-7-17-10-5-3-9(4-6-10)12-14-11(8-18-12)13(15)16/h2-6,11-12,14H,1,7-8H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGJSJSMUJGWMTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC1=CC=C(C=C1)C2NC(CS2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.